Cas no 1600303-12-5 (3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl)-
• CAS No: 1600303-12-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5869721
• PubChem ID: 116064388
• Update Time: 2025-10-29

3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl)-
• 1600303-12-5
• 5-(1-Methyl-1H-imidazol-2-yl)pyridine-3-carbaldehyde
• EN300-746029

• Inchi： 1S/C10H9N3O/c1-13-3-2-12-10(13)9-4-8(7-14)5-11-6-9/h2-7H,1H3
• InChI Key： MCIBXSPLYRDYMQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2N(C)C=CN=2)C=C1C=O

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 415.3±55.0 °C(Predicted)
• pka: 4.71±0.25(Predicted)

Additional information on 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl)-

Introduction to 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) and Its Applications in Modern Chemical Biology

3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl), with the CAS number 1600303-12-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative combines the structural properties of pyridine and imidazole moieties, making it a valuable scaffold for the development of novel bioactive molecules. The compound's unique chemical profile, characterized by its reactive aldehyde group and the presence of both pyridine and imidazole rings, positions it as a key intermediate in synthetic chemistry and drug discovery.

The pyridinecarboxaldehyde core of this molecule is well-known for its ability to participate in diverse chemical reactions, including condensation reactions with various nucleophiles to form Schiff bases, which are prevalent in medicinal chemistry. The 1-methyl-1H-imidazol-2-yl substituent further enhances the compound's reactivity and binding potential, making it an attractive candidate for designing small-molecule inhibitors targeting biological macromolecules. Recent studies have highlighted the importance of such imidazole-containing derivatives in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention.

In the realm of drug discovery, 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) has been explored as a precursor in the synthesis of molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. The combination of the pyridine ring, which is frequently found in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets, with the imidazole moiety, known for its role in various biological processes including metal ion binding and enzyme catalysis, creates a promising structure for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic pathways involving this compound more accurately. Molecular docking studies have suggested that derivatives of 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) could effectively interact with proteins involved in metabolic pathways relevant to neurological disorders. This has spurred interest in developing novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease, where modulation of these metabolic pathways is believed to be beneficial.

The synthesis of 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) involves multi-step organic transformations that highlight its synthetic utility. The introduction of the aldehyde group at the 3-position of pyridine allows for further functionalization through reductive amination or condensation with hydrazines to form hydrazones. These hydrazones can then be transformed into various heterocyclic compounds through cyclization reactions. The presence of the 1-methyl-1H-imidazol-2-yl group provides additional handles for chemical modification, enabling the creation of libraries of derivatives with tailored biological activities.

In industrial applications, this compound serves as a building block for more complex molecules used in agrochemicals and specialty chemicals. Its structural features make it suitable for designing ligands that can chelate metal ions or act as catalysts in organic transformations. For instance, metal complexes derived from 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) have shown promise in catalyzing cross-coupling reactions that are pivotal in synthesizing fine chemicals and pharmaceuticals.

The growing body of research on 3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) underscores its significance as a chemical entity with broad applicability. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge, further solidifying its role in both academic research and industrial development. The compound's unique combination of structural features makes it an indispensable tool for chemists and biologists working at the intersection of organic synthesis and drug discovery.

Future directions in the study of this molecule may include exploring its potential as an intermediate in green chemistry initiatives, where sustainable synthetic routes could minimize environmental impact while maintaining high yields and purity. Additionally, investigating its behavior under different reaction conditions could uncover novel synthetic pathways that could be exploited for large-scale production.

In conclusion,3-Pyridinecarboxaldehyde, 5-(1-methyl-1H-imidazol-2-yl) (CAS no. 1600303-12-5) represents a fascinating example of how structural diversity can lead to functional innovation. Its role as a key intermediate in pharmaceutical synthesis and its potential applications across multiple industries highlight its importance as a chemical entity worthy of continued study and development.